Cas no 1805048-91-2 (4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805048-91-2
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4881599
• Update Time: 2025-06-26

4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6IN/c8-2-1-15-5(7(11,12)13)4(14)3(2)6(9)10/h1,6H
• InChI Key： DMPCKULYGPIMHN-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805048-91-2)

4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine, identified by its CAS number 1805048-91-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its fluorinated and iodinated substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The presence of multiple fluorine atoms, specifically in the 4-(difluoromethyl) and 5-fluoro positions, introduces unique electronic properties to the molecule. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug molecules. The 3-iodo substituent provides a handle for further functionalization via cross-coupling reactions, which are pivotal in modern drug synthesis. Additionally, the 2-(trifluoromethyl) group contributes to lipophilicity and can influence the compound's interaction with biological targets.

In recent years, the demand for fluorinated pyridines in medicinal chemistry has surged due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the role of fluorinated pyridines in developing kinase inhibitors, antiviral agents, and anticancer drugs. The structural motif of 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine aligns well with these trends, offering a versatile scaffold for designing novel bioactive molecules.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The iodine atom at the 3-position allows for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This flexibility is crucial for generating libraries of compounds with tailored biological properties. Furthermore, the electron-withdrawing nature of the trifluoromethyl group can fine-tune the reactivity and selectivity of subsequent transformations.

Recent research has also explored the use of fluorinated pyridines in modulating enzyme activity. For example, derivatives of pyridine have shown promise in inhibiting proteases and kinases involved in cancer progression. The combination of fluorine and iodine substituents in 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine may enhance its binding affinity to such targets by improving both hydrophobic interactions and hydrogen bonding capabilities. This underscores the compound's potential as a lead molecule or building block in drug discovery campaigns.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Key steps often include halogenation reactions to introduce the iodine and fluorine atoms, followed by protection-deprotection strategies to control regioselectivity. The trifluoromethyl group is commonly introduced via metal-catalyzed carboxylation or triflation reactions. Given its complexity, optimizing synthetic routes to achieve high yields and purity is essential for practical applications.

From a computational chemistry perspective, understanding the electronic structure and reactivity of 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine is crucial. Density Functional Theory (DFT) calculations have been employed to study the effects of fluorination on molecular orbitals and energetic properties. These studies reveal that electron-withdrawing groups like trifluoromethyl and difluoromethyl destabilize certain molecular orbitals, which can influence reaction pathways in cross-coupling processes.

The pharmacokinetic profile of any drug candidate is heavily influenced by its chemical structure. In this context, fluorinated pyridines often exhibit favorable properties such as increased bioavailability and resistance to metabolic degradation. The specific arrangement of substituents in 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine may contribute to these characteristics, making it an attractive scaffold for developing next-generation therapeutics.

Industrial applications of this compound are also emerging. Pharmaceutical companies are increasingly leveraging advanced synthetic methodologies to access complex heterocycles like this one on a larger scale. Continuous flow chemistry has shown particular promise in facilitating high-throughput production of fluorinated intermediates, potentially reducing costs and improving sustainability.

Future directions in research may focus on exploring analogues of 4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine with modified substituents to optimize biological activity further. For instance, replacing one or more fluorine atoms with chlorine or bromine might alter electronic properties while retaining key pharmacophoric elements. Similarly, exploring different halogenation patterns could uncover novel binding modes with therapeutic targets.

In conclusion,4-(Difluoromethyl)-5-fluoro-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805048-91-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional attributes. Its potential as a building block for drug discovery aligns with current trends toward fluorinated heterocycles in medicine development. Continued exploration into its synthesis, reactivity, and biological applications will undoubtedly yield valuable insights into future therapeutic strategies.